N-methyl-2-[4-(4-methyl-1,4-diazepan-1-yl)-6-oxopyridazin-1(6H)-yl]-N-[(5-methyl-2-furyl)methyl]acetamide

• IUPAC Name: N-methyl-2-[4-(4-methyl-1,4-diazepan-1-yl)-6-oxopyridazin-1-yl]-N-[(5-methylfuran-2-yl)methyl]acetamide
• InChI: InChI=1S/C19H27N5O3/c1-15-5-6-17(27-15)13-22(3)19(26)14-24-18(25)11-16(12-20-24)23-8-4-7-21(2)9-10-23/h5-6,11-12H,4,7-10,13-14H2,1-3H3
• InChI Key: OVOKMWJBWWSCBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)C(=O)CN2C(=O)C=C(C=N2)N3CCCN(CC3)C
• Molecular Formula: C19H27N5O3
• Molecular Weight: 373.4 g/mol

Description

The compound belongs to a class of chemically significant molecules that have garnered interest for their unique structural and functional characteristics. These molecules often contain heterocyclic components such as diazepan and pyridazinone rings, which are known for their potential in various applications, including medicinal chemistry. The focus on this compound underscores the ongoing research into developing new molecules with potential biological activities.

Synthesis Analysis

The synthesis of related compounds often involves one-pot reactions starting from amino acid esters and azides, leading to the formation of complex heterocyclic structures (S. E. Rayes, 2008). These methods highlight efficient strategies for constructing the compound's core framework, involving key reactions such as cyclodehydration and nucleophilic substitution to introduce functional groups and heterocycles integral to the compound's structure.

Molecular Structure Analysis

Molecular structure analysis of compounds within this chemical family typically involves X-ray crystallography and spectroscopic methods to determine the configuration and conformation of the molecule. For instance, compounds containing diazepane rings exhibit specific conformational characteristics, which are crucial for their biological activity and interaction with molecular targets (F. Toze et al., 2011).

Chemical Reactions and Properties

The chemical reactivity of such compounds often includes their ability to undergo further functionalization through reactions with aldehydes, leading to the formation of hydrazones, which can significantly alter their chemical and biological properties (S. E. Rayes, 2008). These reactions are essential for diversifying the structure and enhancing the molecule's potential applications.